Cas no 210878-87-8 (2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)-)

2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)- structure
210878-87-8 structure
Product Name:2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)-
CAS No:210878-87-8
MF:C10H9N3
MW:171.198561429977
CID:242349
Update Time:2023-08-02

2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyridinedicarbonitrile,5-(1-methylethyl)-
    • 2,3-Pyridinedicarbonitrile,5-(1-methylethyl)-(9CI)
    • 2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)-
    • Inchi: 1S/C10H9N3/c1-7(2)9-3-8(4-11)10(5-12)13-6-9/h3,6-7H,1-2H3
    • InChI Key: HRFPKGBDJCDMFU-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=C(C#N)C=C(C=1)C(C)C

Computed Properties

  • Exact Mass: 171.08
  • Monoisotopic Mass: 171.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.5
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